Cas no 481053-70-7 (4-Methyl-5-phenyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 4-Methyl-5-phenyl-1H-pyrrole-3-carbaldehyde
• CAS No: 481053-70-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2828802
• PubChem ID: 71362812
• Update Time: 2025-04-21

4-Methyl-5-phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• KALQKRMRSPDPHW-UHFFFAOYSA-N
• SCHEMBL1156514
• 481053-70-7
• 4-Methyl-5-phenyl-1H-pyrrole-3-carbaldehyde
• DB-123535
• DTXSID20786415

• Inchi： 1S/C12H11NO/c1-9-11(8-14)7-13-12(9)10-5-3-2-4-6-10/h2-8,13H,1H3
• InChI Key： KALQKRMRSPDPHW-UHFFFAOYSA-N
• SMILES： O=CC1=CNC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.9Ų